Cas no 2229580-86-1 (3-(5-chloropyridin-2-yl)pentanedioic acid)

• Product Name: 3-(5-chloropyridin-2-yl)pentanedioic acid
• CAS No: 2229580-86-1
• MF: C₁₀H₁₀ClNO₄
• MW: 243.643702030182
• CID: 5971359
• PubChem ID: 165691089
• Update Time: 2025-06-08

3-(5-chloropyridin-2-yl)pentanedioic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-chloropyridin-2-yl)pentanedioic acid
• 2229580-86-1
• EN300-1994036

• Inchi： 1S/C10H10ClNO4/c11-7-1-2-8(12-5-7)6(3-9(13)14)4-10(15)16/h1-2,5-6H,3-4H2,(H,13,14)(H,15,16)
• InChI Key： IKNVXKSKLAPPGS-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=C1)C(CC(=O)O)CC(=O)O

Computed Properties

• Exact Mass: 243.0298355g/mol
• Monoisotopic Mass: 243.0298355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 87.5Ų

Additional information on 3-(5-chloropyridin-2-yl)pentanedioic acid

Introduction to 3-(5-chloropyridin-2-yl)pentanedioic acid (CAS No. 2229580-86-1)

3-(5-chloropyridin-2-yl)pentanedioic acid, identified by its Chemical Abstracts Service (CAS) number 2229580-86-1, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a pentanedioic acid backbone substituted with a 5-chloropyridine moiety, has garnered attention due to its structural complexity and potential biological activities. The presence of both carboxylic acid groups and a halogenated pyridine ring suggests diverse functional interactions, making it a valuable scaffold for drug discovery and medicinal chemistry investigations.

The compound's structural framework combines the versatility of the pentanedioic acid moiety, which is known for its ability to form stable complexes and participate in hydrogen bonding interactions, with the electronic and steric properties imparted by the 5-chloropyridine substituent. This combination opens up numerous possibilities for modulating biological activity through structural derivatization. Recent advances in computational chemistry have enabled the prediction of its binding affinities to various biological targets, highlighting its potential as an intermediate in the synthesis of novel therapeutic agents.

In the context of contemporary pharmaceutical research, 3-(5-chloropyridin-2-yl)pentanedioic acid has been explored as a precursor in the development of small-molecule inhibitors targeting enzyme-catalyzed pathways relevant to metabolic disorders and inflammatory diseases. The pyridine ring, particularly when halogenated, is a common feature in many bioactive molecules due to its ability to engage in π-stacking interactions and hydrogen bonding with protein residues. The chloro substituent at the 5-position of the pyridine ring further enhances its potential for selective binding by introducing specific electronic and steric effects.

One of the most compelling aspects of this compound is its utility in designing molecules with enhanced solubility and bioavailability. The carboxylic acid groups can be readily modified through esterification or amidation to improve pharmacokinetic properties, while the pyridine core provides a rigid scaffold that can be further functionalized to optimize receptor binding. Such modifications are critical in transitioning from an initial hit compound to a lead candidate suitable for clinical development.

Recent studies have demonstrated the efficacy of derivatives inspired by 3-(5-chloropyridin-2-yl)pentanedioic acid in preclinical models of neurological disorders. The ability of halogenated pyridines to cross the blood-brain barrier has been leveraged to develop novel therapeutics that target central nervous system (CNS) pathologies. The pentanedioic acid moiety, with its dual carboxylate functionality, offers additional opportunities for conjugation with biomolecules or for use as a linker in polymeric drug delivery systems, further expanding its therapeutic potential.

The synthesis of 3-(5-chloropyridin-2-yl)pentanedioic acid itself presents an intriguing challenge due to the need for precise regioselective functionalization of the pyridine ring. Modern synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and organometallic chemistry techniques, have enabled efficient access to this compound and its derivatives. These advances have not only facilitated academic research but also hold promise for industrial applications in large-scale drug manufacturing.

The compound's role in medicinal chemistry extends beyond simple intermediates; it serves as a testament to the power of structural diversification in drug discovery. By systematically modifying the core structure of 3-(5-chloropyridin-2-yl)pentanedioic acid, researchers can explore a wide spectrum of biological activities, from modulating enzyme kinetics to influencing receptor-ligand interactions at the molecular level. This flexibility underscores its importance as a building block in modern pharmaceutical innovation.

In conclusion, 3-(5-chloropyridin-2-yl)pentanedioic acid (CAS No. 2229580-86-1) represents a fascinating intersection of structural complexity and biological potential. Its unique combination of functional groups makes it an attractive candidate for further exploration in drug design and development. As research continues to uncover new therapeutic targets and synthetic strategies, compounds like this will undoubtedly play a pivotal role in shaping the future of medicine.